Cas no 103395-07-9 (5-(2,4-dimethoxyphenyl)pentanoic Acid)

• Product Name: 5-(2,4-dimethoxyphenyl)pentanoic Acid
• CAS No: 103395-07-9
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1136872
• PubChem ID: 7471976
• Update Time: 2025-04-20

5-(2,4-dimethoxyphenyl)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethoxyphenyl)pentanoic Acid
• 5-(2,4-dimethoxy-phenyl)-valeric acid
• AC1OMML6
• CTK0D8579
• 5-(2,4-Dimethoxy-phenyl)-valeriansaeure
• AN-584/43307930
• Benzenepentanoic acid, 2,4-dimethoxy-
• SureCN4419943
• SBB098946
• ACMC-20m691
• 5-(2,4-dimethoxy-phenyl)-valeric acid; AC1OMML6; CTK0D8579; 5-(2,4-Dimethoxy-phenyl)-valeriansaeure; AN-584/43307930; Benzenepentanoic acid, 2,4-dimethoxy-; SureCN4419943; SBB098946; ACMC-20m691;
• 103395-07-9
• SY364799
• RFDYHAGXJFZRFL-UHFFFAOYSA-N
• AKOS005877708
• MFCD07776978
• SCHEMBL4419943
• DTXSID90428673

• Inchi： 1S/C13H18O4/c1-16-11-8-7-10(12(9-11)17-2)5-3-4-6-13(14)15/h7-9H,3-6H2,1-2H3,(H,14,15)
• InChI Key： RFDYHAGXJFZRFL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCCCC(=O)O)OC

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76